Cas no 7495-08-1 (1,3,5-trinitrobenzene - 2,3-dimethylnaphthalene (1:1))

• Product name: 1,3,5-trinitrobenzene - 2,3-dimethylnaphthalene (1:1)
• CAS No: 7495-08-1
• MF: C₆H₃N₃O₆^.C₁₂H₁₂
• MW: 369.3282
• CID: 980618
• PubChem ID: 343912

1,3,5-trinitrobenzene - 2,3-dimethylnaphthalene (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trinitrobenzene - 2,3-dimethylnaphthalene (1:1)
• NSC400526
• 7495-08-1
• 2,3-Dimethylnaphthalene--1,3,5-trinitrobenzene (1/1)
• DTXSID10322124
• NSC-400526

• Inchi： InChI=1S/C12H12.C6H3N3O6/c1-9-7-11-5-3-4-6-12(11)8-10(9)2;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h3-8H,1-2H3;1-3H
• InChI Key： ZEWYCDXZWWHROI-UHFFFAOYSA-N
• SMILES： CC1=CC2=CC=CC=C2C=C1C.C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 369.09615
• Monoisotopic Mass: 369.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Boiling Point: 315°C at 760 mmHg
• Flash Point: 164.1°C
• PSA: 129.42